N1-(1-(Adamantan-1-yl)ethyl)ethane-1,2-diamine
Overview
Description
N1-(1-(Adamantan-1-yl)ethyl)ethane-1,2-diamine is a compound that features an adamantane moiety attached to an ethane-1,2-diamine structure Adamantane is a bulky, rigid, and lipophilic structure that imparts unique properties to the compound
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N1-(1-(Adamantan-1-yl)ethyl)ethane-1,2-diamine typically involves the reduction of 1-(adamantan-1-yl)-2-azidoethan-1-one oxime using lithium aluminum hydride (LiAlH4). This reaction yields racemic this compound, which can be resolved into its enantiomers using L-tartaric acid .
Industrial Production Methods
Industrial production methods for this compound are not well-documented in the literature. the synthesis route involving the reduction of azidoethanone oxime with LiAlH4 is scalable and can be adapted for larger-scale production.
Chemical Reactions Analysis
Types of Reactions
N1-(1-(Adamantan-1-yl)ethyl)ethane-1,2-diamine undergoes various types of chemical reactions, including:
Reduction: The initial synthesis involves the reduction of an azido compound.
Substitution: The compound can participate in nucleophilic substitution reactions due to the presence of amino groups.
Complexation: It forms complexes with transition metals, which are useful in catalysis.
Common Reagents and Conditions
- **
Properties
Molecular Formula |
C14H26N2 |
|---|---|
Molecular Weight |
222.37 g/mol |
IUPAC Name |
N'-[1-(1-adamantyl)ethyl]ethane-1,2-diamine |
InChI |
InChI=1S/C14H26N2/c1-10(16-3-2-15)14-7-11-4-12(8-14)6-13(5-11)9-14/h10-13,16H,2-9,15H2,1H3 |
InChI Key |
LOHUAMCHNGBEBX-UHFFFAOYSA-N |
Canonical SMILES |
CC(C12CC3CC(C1)CC(C3)C2)NCCN |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-fluoro-6-nitro-1H-benzo[d]imidazole](/img/structure/B12821423.png)
![calcium;(E,3R,5S)-7-[2-cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl]-3,5-dihydroxyhept-6-enoate;(E,3S,5R)-7-[2-cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl]-3,5-dihydroxyhept-6-enoate](/img/structure/B12821455.png)
![(1S,3R)-1-(Benzo[d][1,3]dioxol-5-yl)-2-(2-(methylamino)acetyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylic acid](/img/structure/B12821458.png)
